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Compound of Interest

Compound Name: (S)-Ebvaciclib

Cat. No.: B1654283

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the preparation of (S)-Ebvaciclib stock
solutions for laboratory use. (S)-Ebvaciclib is a potent and selective inhibitor of cyclin-
dependent kinases 2, 4, and 6 (CDK2/4/6) and is a valuable tool for research in cell cycle
regulation and oncology.[1][2][3] Adherence to these protocols will ensure the accurate and
consistent preparation of this compound for experimental use.

Physicochemical and Biological Properties of (S)-
Ebvaciclib

A summary of the key quantitative data for (S)-Ebvaciclib is presented in the table below for
easy reference.
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Property Value Reference

Synonyms (S)-PF-06873600 [415]

CAS Number 2185859-59-8 [4][5]

Molecular Formula C20H27F2N504S [21[6]1[7]

Molecular Weight 471.52 g/mol [21[31[5]

_ _ Inhibitor of CDK2, CDK4, and

Mechanism of Action [1112][3]

CDK6
_ CDK2: 0.09 nM, CDK4: 0.13

Ki Values [11[8]
nM, CDK6: 0.16 nM

Solubility in DMSO >10 mM [8]
-20°C for 3 years; 4°C for 2

Powder Storage [5]
years

) -80°C for 6 months; -20°C for 1
Solution Storage [1][4][5]

month

Mechanism of Action: Inhibition of the CDK4/6-Rb
Pathway

(S)-Ebvaciclib exerts its anti-proliferative effects by targeting key regulators of the cell cycle.[2]
[6] Cyclin-dependent kinases 4 and 6 (CDK4/6), when complexed with Cyclin D, phosphorylate
the Retinoblastoma (Rb) protein.[9] This phosphorylation event leads to the release of the E2F
transcription factor, which in turn activates the transcription of genes required for the G1to S
phase transition of the cell cycle.[9][10] By inhibiting CDK4/6, (S)-Ebvaciclib prevents the
phosphorylation of Rb, thereby maintaining Rb in its active, E2F-bound state. This leads to cell
cycle arrest at the G1 phase and a subsequent inhibition of tumor cell proliferation.[1][2][6]
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Figure 1. (S)-Ebvaciclib inhibits the CDK4/6-Rb signaling pathway.

Experimental Protocol: Preparation of (S)-Ebvaciclib
Stock Solution

This protocol details the procedure for preparing a 10 mM stock solution of (S)-Ebvaciclib in
dimethyl sulfoxide (DMSO).

Safety Precautions
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Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and gloves.

Handle (S)-Ebvaciclib powder in a chemical fume hood to avoid inhalation.

Consult the Safety Data Sheet (SDS) for (S)-Ebvaciclib prior to use for complete safety
information.

Materials and Equipment

(S)-Ebvaciclib powder

Anhydrous or sterile, cell culture grade Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or cryogenic vials, sterile

Analytical balance

Pipettes and sterile filter tips

Vortex mixer

Optional: Water bath or sonicator

Step-by-Step Procedure

Equilibration: Allow the vial of (S)-Ebvaciclib powder to equilibrate to room temperature
before opening to prevent condensation of moisture.

Weighing: In a chemical fume hood, carefully weigh out the desired amount of (S)-
Ebvaciclib powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh 4.715
mg of (S)-Ebvaciclib (Molecular Weight = 471.52 g/mol ).

Dissolution:

o Add the appropriate volume of DMSO to the vial containing the weighed (S)-Ebvaciclib.
For a 10 mM stock solution, add 1 mL of DMSO to 4.715 mg of the compound.

o Cap the vial tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.
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o Visually inspect the solution to ensure that all the powder has dissolved completely. If
necessary, gentle warming in a water bath (not exceeding 37°C) or brief sonication can be
used to aid dissolution.[4]

 Sterilization (Optional but Recommended for Cell Culture): If the stock solution will be used
in cell-based assays, it is recommended to sterilize it by passing it through a 0.22 pum syringe
filter into a sterile tube.

 Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock
solution into smaller, single-use volumes in sterile microcentrifuge tubes or cryogenic vials.

[4115]

o Label each aliquot clearly with the compound name, concentration, solvent, and date of
preparation.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[1][4][5]

Quality Control

 Visual Inspection: The final stock solution should be a clear, colorless to off-white solution,
free of any particulate matter.[5]

o Concentration Verification (Optional): For applications requiring high precision, the
concentration of the stock solution can be verified using techniques such as High-
Performance Liquid Chromatography (HPLC) or UV-Vis spectrophotometry, if a reference
standard is available.

Workflow for (S)-Ebvaciclib Stock Solution Preparation

The following diagram outlines the key steps in the preparation of the (S)-Ebvaciclib stock
solution.
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Figure 2. Workflow for preparing (S)-Ebvaciclib stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Preparing (S)-
Ebvaciclib Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1654283#preparing-s-ebvaciclib-stock-solution-for-
laboratory-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1654283?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1654283?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

